Cas no 2097873-41-9 (N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2-methoxybenzene-1-sulfonamide)

• Product Name: N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2-methoxybenzene-1-sulfonamide
• CAS No: 2097873-41-9
• MF: C₁₅H₁₉NO₄S₂
• MW: 341.445661783218
• CID: 5474634
• PubChem ID: 126850497
• Update Time: 2025-05-19

N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS032465050
• 2-hydroxy-S-(2-methoxyphenyl)-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido
• F6194-1242
• N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2-methoxybenzene-1-sulfonamide
• 2097873-41-9
• N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)-2-methoxybenzenesulfonamide

• Inchi： 1S/C15H19NO4S2/c1-15(17,9-12-7-8-21-10-12)11-16-22(18,19)14-6-4-3-5-13(14)20-2/h3-8,10,16-17H,9,11H2,1-2H3
• InChI Key： NKYRPPNPNLQJQE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC)(NCC(C)(CC1=CSC=C1)O)(=O)=O

Computed Properties

• Exact Mass: 341.07555043g/mol
• Monoisotopic Mass: 341.07555043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 112Ų

Additional information on N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2-methoxybenzene-1-sulfonamide

Introduction to N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2-methoxybenzene-1-sulfonamide (CAS No. 2097873-41-9)

N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2-methoxybenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2097873-41-9, represents a unique molecular architecture that combines several functional groups, making it a promising candidate for various applications in drug discovery and molecular research.

The molecular structure of N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2-methoxybenzene-1-sulfonamide features a benzene ring substituted with a methoxy group and a sulfonamide moiety, which are both well-known for their pharmacological properties. Additionally, the presence of a propyl chain extended with a thiophene ring introduces further complexity and potential for interaction with biological targets. This combination of features makes the compound an intriguing subject for studying its interactions with biological systems and its potential therapeutic applications.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific modification of N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2-methoxybenzene-1-sulfonamide with a hydroxyl group and a thiophene-methyl moiety aims to enhance its bioactivity and selectivity for target enzymes or receptors.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of multiple reactive sites allows for further chemical modifications, enabling researchers to tailor the molecule's properties to specific needs. This flexibility is particularly valuable in drug development, where fine-tuning the molecular structure can significantly impact efficacy and safety profiles.

Recent studies have begun to explore the pharmacokinetic properties of N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2-methoxybenzene-1-sulfonamide, aiming to understand how its structure influences its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies are crucial for predicting how the compound will behave in vivo and for optimizing its formulation for clinical use. Preliminary findings suggest that the compound exhibits reasonable solubility and stability, which are essential attributes for any potential drug candidate.

The role of thiophene derivatives in medicinal chemistry cannot be overstated. Thiophenes are heterocyclic compounds that have shown promise in various therapeutic areas due to their ability to interact with biological targets in unique ways. In the case of N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2-methoxybenzene-1-sulfonamide, the thiophene ring is strategically positioned to interact with specific binding sites on enzymes or receptors, potentially modulating their activity.

Another area of interest is the compound's potential as an inhibitor of certain enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. By targeting these enzymes, N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2-methoxybenzene-1-sulfonamide could interfere with pathological processes at a molecular level. This approach aligns with the growing trend in drug development towards precision medicine, where compounds are designed to interact selectively with disease-causing targets.

The synthesis of N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}-2-methoxybenzene-1-sulfonamide involves several sophisticated organic reactions, including sulfonation, alkylation, and cyclization. Each step must be carefully controlled to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before, which bodes well for future research and development efforts.

As our understanding of biological systems continues to grow, so does the demand for innovative compounds like N-{2-hydroxy-2-[thiophen-3-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyymethyl]propyl}-methoxybenzene-1sulfonamide. These molecules represent the cutting edge of pharmaceutical research, offering new hope for treating complex diseases through targeted molecular intervention. The continued exploration of their properties and potential applications will undoubtedly lead to significant advancements in medicine.